Cas no 2248342-73-4 (Ethyl 4-amino-5-bromopyrimidine-2-carboxylate)

• Product Name: Ethyl 4-amino-5-bromopyrimidine-2-carboxylate
• CAS No: 2248342-73-4
• MF: C₇H₈BrN₃O₂
• MW: 246.061320304871
• CID: 6615934
• PubChem ID: 137939998
• Update Time: 2023-12-01

Ethyl 4-amino-5-bromopyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248342-73-4
• Ethyl 4-amino-5-bromopyrimidine-2-carboxylate
• EN300-6509952

• Inchi： 1S/C7H8BrN3O2/c1-2-13-7(12)6-10-3-4(8)5(9)11-6/h3H,2H2,1H3,(H2,9,10,11)
• InChI Key： YLMJLQLQLKPRDP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(=O)OCC)=NC=1N

Computed Properties

• Exact Mass: 244.97999g/mol
• Monoisotopic Mass: 244.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.1Ų